Cas no 87682-18-6 (2-Propenoic acid, 3-(acetyloxy)-2-formyl-, methyl ester)

• Product Name: 2-Propenoic acid, 3-(acetyloxy)-2-formyl-, methyl ester
• CAS No: 87682-18-6
• MF: C₇H₈O₅
• MW: 172.135422706604
• CID: 653598
• PubChem ID: 71412369
• Update Time: 2025-04-19

2-Propenoic acid, 3-(acetyloxy)-2-formyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(acetyloxy)-2-formyl-, methyl ester
• methyl 3-acetyloxy-2-formylprop-2-enoate
• Methyl 3-(acetyloxy)-2-formylprop-2-enoate
• 87682-18-6
• DTXSID10831923

• Inchi： 1S/C7H8O5/c1-5(9)12-4-6(3-8)7(10)11-2/h3-4H,1-2H3
• InChI Key： JPTNLURSMYHCNS-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C=C(C=O)C(=O)OC

Computed Properties

• Exact Mass: 172.03717335g/mol
• Monoisotopic Mass: 172.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 69.7Ų